Cas no 2171884-63-0 (4-chloro-7-(difluoromethoxy)-6-methoxyquinazoline)

• Product Name: 4-chloro-7-(difluoromethoxy)-6-methoxyquinazoline
• CAS No: 2171884-63-0
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 6079229
• PubChem ID: 165796077
• Update Time: 2025-05-21

4-chloro-7-(difluoromethoxy)-6-methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-(difluoromethoxy)-6-methoxyquinazoline
• 2171884-63-0
• EN300-1301276

• Inchi： 1S/C10H7ClF2N2O2/c1-16-7-2-5-6(14-4-15-9(5)11)3-8(7)17-10(12)13/h2-4,10H,1H3
• InChI Key： UZQCRTVKBVEQSP-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=CC2=NC=N1)OC(F)F)OC

Computed Properties

• Exact Mass: 260.0164115g/mol
• Monoisotopic Mass: 260.0164115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.2Ų

Additional information on 4-chloro-7-(difluoromethoxy)-6-methoxyquinazoline

4-Chloro-7-(difluoromethoxy)-6-methoxyquinazoline (CAS No. 2171884-63-0): A Comprehensive Overview

4-Chloro-7-(difluoromethoxy)-6-methoxyquinazoline (CAS No. 2171884-63-0) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxy and methoxy substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C11H9ClF2N2O2, offers versatile reactivity, making it valuable for drug discovery and material science applications.

The 4-chloro-7-(difluoromethoxy)-6-methoxyquinazoline scaffold is particularly notable for its role in modulating kinase inhibitors, a hot topic in cancer therapeutics. Researchers are actively exploring its potential in targeting EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor) pathways, which are frequently searched in AI-driven drug discovery platforms. This aligns with the growing demand for precision medicine solutions, a trending focus in 2024.

From a chemical perspective, the difluoromethoxy group enhances metabolic stability and bioavailability—a key consideration in medicinal chemistry optimization. The 6-methoxy and 4-chloro substitutions further influence electronic distribution, enabling selective interactions with biological targets. Such properties are frequently queried in structure-activity relationship (SAR) studies, reflecting industry interest in rational drug design.

Beyond oncology, CAS 2171884-63-0 finds utility in agrochemical innovation, particularly in developing next-generation herbicides and fungicides. The quinazoline core demonstrates herbicidal activity against resistant weed species, addressing global concerns about sustainable agriculture—a top-searched term in environmental sciences. Patent analyses reveal its incorporation in formulations targeting crop protection, with enhanced rainfastness due to the difluoromethoxy moiety.

Synthetic methodologies for 4-chloro-7-(difluoromethoxy)-6-methoxyquinazoline often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, topics trending in green chemistry forums. Recent publications highlight solvent-free approaches to improve atom economy, responding to the pharmaceutical industry’s push for eco-friendly synthesis. These advancements align with frequent searches for cost-effective chemical production methods in AI literature.

The compound’s physicochemical properties—including a calculated LogP of 2.8 and moderate water solubility—make it suitable for formulation development. These parameters are crucial for researchers investigating drug delivery systems, another high-traffic area in scientific databases. Stability studies indicate robustness under GMP storage conditions, a frequent query among quality control professionals.

Market intelligence suggests growing demand for CAS 2171884-63-0 from contract research organizations (CROs) and generic drug manufacturers. Analytical challenges like HPLC method development for purity assessment are widely discussed in chromatography circles, reflecting practical industry needs. The compound’s chromatographic behavior under different mobile phase conditions remains an active research area.

Regulatory landscapes for quinazoline derivatives continue evolving, with particular attention to ICH guidelines for impurities. This intersects with frequent searches about genotoxic risk assessment—a critical consideration for pharmaceutical intermediates. Proper handling of 4-chloro-7-(difluoromethoxy)-6-methoxyquinazoline requires standard laboratory precautions, though it doesn’t fall under hazardous classifications that dominate safety-related queries.

Emerging applications include its use in fluorescent probes for cellular imaging, leveraging the quinazoline fluorophore properties. This connects to booming interest in diagnostic tools, especially in immunoassay development. The compound’s UV-Vis absorption characteristics around 280-320 nm make it suitable for spectroscopic analysis—a technique frequently searched by analytical chemists.

In material science, the electron-deficient quinazoline ring shows promise in organic semiconductors, aligning with renewable energy trends. Researchers are investigating its charge transport properties for potential use in OLED devices, a hot topic in materials informatics platforms. Such interdisciplinary potential makes 2171884-63-0 a compound of sustained scientific interest.

For procurement specialists, understanding global supplier landscapes for this intermediate is essential. Searches for custom synthesis services and kilogram-scale production capabilities have increased by 35% year-over-year, reflecting scaling challenges. Quality benchmarks like HPLC purity >98% dominate purchasing specifications, while stable isotope-labeled versions cater to pharmacokinetic studies.

Future research directions may explore continuous flow chemistry approaches for 4-chloro-7-(difluoromethoxy)-6-methoxyquinazoline production, addressing industry needs for process intensification. Computational studies predicting its metabolic pathways using AI-based algorithms represent another frontier, combining two of the most-searched topics in modern chemistry. As patent expirations loom, generic applications may further drive market growth.